Cas no 1807003-73-1 (Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1807003-73-1
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4864851
• Update Time: 2025-06-15

Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)4-6-3-7(12)10(11(14)15)8(5-13)16-6/h3,11H,2,4-5H2,1H3
• InChI Key： SHZRPIUMDNNLEY-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OCC)=NC(CCl)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate

Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1807003-73-1): A Comprehensive Overview

Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1807003-73-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. Its molecular architecture, featuring a pyridine core adorned with bromo, chloromethyl, and difluoromethyl substituents, makes it a versatile intermediate in synthetic chemistry. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for further derivatization and application in drug discovery.

The significance of this compound cannot be overstated, especially in the context of modern medicinal chemistry. The pyridine ring is a cornerstone in the design of bioactive molecules, owing to its ability to interact favorably with biological targets. In particular, the 4-bromo and 3-(difluoromethyl) substituents introduce specific electronic and steric properties that can modulate the binding affinity and selectivity of potential drug candidates. This makes Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate an invaluable building block for chemists aiming to develop next-generation pharmaceuticals.

Recent advancements in computational chemistry have further highlighted the potential of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have demonstrated that derivatives of this scaffold can exhibit potent activity against various disease-related targets. For instance, studies have shown that modifications at the 2-(chloromethyl) position can lead to compounds with significant inhibitory effects on enzymes implicated in inflammatory pathways. This aligns well with the growing interest in developing targeted therapies for chronic diseases such as cancer and autoimmune disorders.

The role of fluorine atoms in pharmaceutical chemistry is well-documented, and the 3-(difluoromethyl) group in Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate is no exception. Fluoro-substituted compounds often exhibit improved metabolic stability, lipophilicity, and binding affinity. These properties are critical for achieving optimal pharmacokinetic profiles, which are essential for successful drug development. The incorporation of difluoromethylation strategies has been a game-changer in modern drug design, enabling the creation of more robust and effective therapeutic agents.

In addition to its pharmaceutical applications, Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate has shown promise in materials science. The unique electronic properties of its structure make it a candidate for use in organic electronics and photovoltaic devices. Researchers are exploring its potential as a precursor for synthesizing advanced materials that could revolutionize the way we produce energy-efficient electronics.

The synthesis of Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the functionalization of a pyridine precursor, followed by selective bromination and chlorination at desired positions. The introduction of the difluoromethyl group is often achieved through cross-coupling reactions or metal-catalyzed transformations. Each step must be meticulously controlled to avoid unwanted side products and to maximize the overall efficiency of the synthesis.

The challenges associated with synthesizing this compound are not insignificant. The presence of multiple reactive sites necessitates precise control over reaction conditions to prevent over-functionalization or decomposition. However, recent innovations in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Advances in catalytic systems and green chemistry principles have also contributed to making the synthesis more sustainable and environmentally friendly.

The versatility of Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate extends beyond its use as an intermediate in drug synthesis. It serves as a valuable tool for researchers studying the fundamental principles of molecular recognition and interaction. By modifying different functional groups within its structure, scientists can gain insights into how subtle changes in molecular architecture influence biological activity. This information is crucial for developing more rational approaches to drug design.

The future prospects for Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate are bright, given its multifaceted applications and potential for further innovation. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique combination of structural features makes it a cornerstone in the quest for novel bioactive molecules that can address unmet medical needs.